Cas no 1260899-27-1 (5-(3-Azetidinyl)quinoline)

• Product Name: 5-(3-Azetidinyl)quinoline
• CAS No: 1260899-27-1
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5177903
• Update Time: 2025-10-30

5-(3-Azetidinyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 5-(3-Azetidinyl)quinoline
• SY267199
• 5-(azetidin-3-yl)quinoline

• Inchi： 1S/C12H12N2/c1-3-10(9-7-13-8-9)11-4-2-6-14-12(11)5-1/h1-6,9,13H,7-8H2
• InChI Key： KKKFKFMXNWMDLR-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC3C2=CC=CN=3)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9

Additional information on 5-(3-Azetidinyl)quinoline

Introduction to 5-(3-Azetidinyl)quinoline (CAS No. 1260899-27-1)

5-(3-Azetidinyl)quinoline, identified by the chemical identifier CAS No. 1260899-27-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic molecule combines the structural features of quinoline and azetidine, two scaffolds known for their broad spectrum of biological activities. The integration of these two moieties has garnered attention due to its potential in modulating various biological pathways, particularly in the context of cancer therapy and infectious disease treatment.

The quinoline moiety is well-documented for its antimicrobial and antimalarial properties, with several derivatives being clinically used for decades. On the other hand, azetidine, a five-membered lactam, introduces a unique conformational flexibility that can influence the binding affinity and selectivity of the compound. The combination of these structural elements in 5-(3-Azetidinyl)quinoline suggests a multifaceted pharmacological profile that warrants further exploration.

Recent advancements in drug discovery have highlighted the importance of hybrid molecules that combine different pharmacophoric groups to enhance therapeutic efficacy and reduce side effects. 5-(3-Azetidinyl)quinoline exemplifies this trend, as it merges the known bioactivity of quinoline with the structural diversity offered by azetidine. This compound has been investigated for its potential in inhibiting kinases and other enzymes involved in cancer progression, as well as for its antimicrobial properties against resistant strains of bacteria.

In vitro studies have demonstrated that 5-(3-Azetidinyl)quinoline exhibits inhibitory activity against several target enzymes, including tyrosine kinases and cyclin-dependent kinases (CDKs). These kinases are critical regulators of cell cycle progression and signal transduction pathways, making them attractive targets for anticancer therapy. The compound's ability to interfere with these pathways may lead to the development of novel therapeutic strategies for treating solid tumors and hematological malignancies.

Moreover, the structural flexibility introduced by the azetidine ring allows 5-(3-Azetidinyl)quinoline to adopt multiple conformations, which can optimize its binding to biological targets. This conformational diversity is particularly valuable in drug design, as it can enhance binding affinity and selectivity while minimizing off-target effects. Computational modeling studies have been employed to predict the binding modes of 5-(3-Azetidinyl)quinoline to various protein targets, providing insights into its mechanism of action.

The antimicrobial potential of 5-(3-Azetidinyl)quinoline has also been explored, with preliminary findings suggesting activity against Gram-positive and Gram-negative bacteria, as well as fungi. This broad-spectrum activity is particularly relevant in light of the growing crisis of antibiotic resistance. By targeting essential bacterial processes such as DNA replication and cell wall synthesis, 5-(3-Azetidinyl)quinoline could serve as a lead compound for developing new antibiotics with improved efficacy and reduced resistance profiles.

Preclinical studies have begun to evaluate the safety and efficacy of 5-(3-Azetidinyl)quinoline in animal models. These studies aim to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), as well as its toxicity profile. Initial results have been promising, with no significant adverse effects observed at tested doses. However, further studies are needed to fully characterize its safety profile before human clinical trials can be initiated.

The development of 5-(3-Azetidinyl)quinoline represents a convergence of traditional medicinal chemistry principles with modern computational techniques. By leveraging structure-activity relationship (SAR) studies and high-throughput screening (HTS), researchers have identified key structural features that contribute to its bioactivity. These insights have guided the optimization process toward achieving higher potency and selectivity.

Future research directions for 5-(3-Azetidinyl)quinoline include exploring its potential in combination therapies with other anticancer agents or antimicrobial drugs. Combination therapy has emerged as a powerful strategy to overcome drug resistance and improve treatment outcomes. By synergizing multiple drugs with distinct mechanisms of action, clinicians can achieve more comprehensive therapeutic effects while minimizing the risk of resistance development.

In conclusion,5-(3-Azetidinyl)quinoline (CAS No. 1260899-27-1) is a promising compound with diverse biological activities that make it an attractive candidate for further development in oncology and infectious disease treatment. Its unique structural features combined with preclinical findings support its potential as a lead compound for novel therapeutics. As research continues to uncover new applications for this molecule,5-(3-Azetidinyl)quinoline holds promise for addressing unmet medical needs in the coming years.